(S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone

• CAS RN: 131222-81-6
• Molecular Formula: C6H8O3
• Molecular Weight: 128.13 g/mol
• IUPAC Name: (2S)-4-hydroxy-2,5-dimethylfuran-3-one
• InChI: InChI=1S/C6H8O3/c1-3-5(7)6(8)4(2)9-3/h3,8H,1-2H3/t3-/m0/s1
• InChI Key: INAXVXBDKKUCGI-VKHMYHEASA-N
• Isomeric SMILES: C[C@H]1C(=O)C(=C(O1)C)O
• SMILES: CC1C(=O)C(=C(O1)C)O
• synonyms: (R)-4-HYDROXY-2,5-DIMETHYLFURAN-3(2H)-ONE

Description

(S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone, also known as furaneol, is a naturally occurring organic compound found in many fruits and vegetables, such as strawberries, tomatoes, and pineapples. This compound is responsible for the sweet, fruity aroma of these foods. In recent years, furaneol has gained attention in the scientific community due to its potential applications in various fields, including food science, medicine, and environmental science.

Mechanism of Action

Furaneol interacts with taste receptors in the mouth, specifically the sweet taste receptor, to produce a sweet, fruity taste. Additionally, (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone has been found to interact with various enzymes in the body, such as cytochrome P450 enzymes, which may play a role in its physiological effects.
Biochemical and Physiological Effects:
Furaneol has been found to have various biochemical and physiological effects. In vitro studies have shown that (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone has antioxidant properties, which may protect against oxidative stress and inflammation. Additionally, (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone has been found to have antimicrobial properties, which may have potential applications in the food industry.

Advantages and Limitations for Lab Experiments

The advantages of using (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone in lab experiments include its availability, low cost, and ease of synthesis. Additionally, (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone has been found to be stable under various conditions, which may make it a useful tool in various experiments. However, the limitations of using (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone in lab experiments include its potential variability in purity and its potential interactions with other compounds in the experiment.

Future Directions

There are many potential future directions for research on (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone. One area of interest is the potential health benefits of (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone, particularly its antioxidant properties. Additionally, further research is needed to determine the potential applications of (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone in the food industry, including its use as a natural flavoring agent and its potential antimicrobial properties. Further studies are also needed to determine the potential environmental impact of (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone, particularly its potential role in air pollution.

Synthesis Methods

Furaneol can be synthesized through various methods, including chemical synthesis and microbial fermentation. Chemical synthesis involves the reaction of 4-hydroxy-2,5-dimethyl-3(2H)-furanone with various reagents, such as acid anhydrides or acyl chlorides. Microbial fermentation involves the use of microorganisms, such as bacteria or yeast, to produce (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone from precursors, such as glucose or fructose.

Scientific Research Applications

Furaneol has been studied extensively for its potential applications in the food industry. It is commonly used as a flavoring agent in various food products, such as beverages, baked goods, and confectionery. Additionally, (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone has been found to have antioxidant properties, which may have potential health benefits.